1-(2,5-dimethoxybenzyl)-4-[(1-methyl-1H-pyrrol-2-yl)methyl]piperazine

• IUPAC Name: 1-[(2,5-dimethoxyphenyl)methyl]-4-[(1-methylpyrrol-2-yl)methyl]piperazine
• InChI: InChI=1S/C19H27N3O2/c1-20-8-4-5-17(20)15-22-11-9-21(10-12-22)14-16-13-18(23-2)6-7-19(16)24-3/h4-8,13H,9-12,14-15H2,1-3H3
• InChI Key: LZNFNYXYPJBWSK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1CN2CCN(CC2)CC3=C(C=CC(=C3)OC)OC
• Molecular Formula: C19H27N3O2
• Molecular Weight: 329.4 g/mol

Description

1-(2,5-dimethoxybenzyl)-4-[(1-methyl-1H-pyrrol-2-yl)methyl]piperazine, also known as MDPBP, is a synthetic compound that belongs to the class of piperazine derivatives. It has been widely studied for its potential use in scientific research due to its unique properties and effects on the human body.

Mechanism of Action

1-(2,5-dimethoxybenzyl)-4-[(1-methyl-1H-pyrrol-2-yl)methyl]piperazine acts as a dopamine reuptake inhibitor, which means that it blocks the reuptake of dopamine in the brain, leading to an increase in dopamine levels. This increase in dopamine levels results in a range of effects, including euphoria, increased energy, and heightened alertness.
Biochemical and Physiological Effects:
1-(2,5-dimethoxybenzyl)-4-[(1-methyl-1H-pyrrol-2-yl)methyl]piperazine has been shown to have a range of biochemical and physiological effects on the human body. These effects include increased heart rate, blood pressure, body temperature, and respiration rate. It also leads to the release of other neurotransmitters such as serotonin and norepinephrine, which contribute to its psychoactive effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2,5-dimethoxybenzyl)-4-[(1-methyl-1H-pyrrol-2-yl)methyl]piperazine in lab experiments is its ability to selectively target the dopamine transporter, making it a useful tool for studying the role of dopamine in neurological disorders. However, one of the limitations of using 1-(2,5-dimethoxybenzyl)-4-[(1-methyl-1H-pyrrol-2-yl)methyl]piperazine is its potential for abuse, which means that strict safety measures need to be put in place when handling this compound.

Future Directions

There are several future directions for the study of 1-(2,5-dimethoxybenzyl)-4-[(1-methyl-1H-pyrrol-2-yl)methyl]piperazine. One area of research is the development of new drugs based on 1-(2,5-dimethoxybenzyl)-4-[(1-methyl-1H-pyrrol-2-yl)methyl]piperazine's structure for the treatment of neurological disorders such as Parkinson's disease and ADHD. Another area of research is the study of the long-term effects of 1-(2,5-dimethoxybenzyl)-4-[(1-methyl-1H-pyrrol-2-yl)methyl]piperazine on the human body, as well as its potential for addiction and abuse. Additionally, further research is needed to understand the mechanism of action of 1-(2,5-dimethoxybenzyl)-4-[(1-methyl-1H-pyrrol-2-yl)methyl]piperazine and its effects on other neurotransmitters in the brain.
Conclusion:
In conclusion, 1-(2,5-dimethoxybenzyl)-4-[(1-methyl-1H-pyrrol-2-yl)methyl]piperazine is a synthetic compound that has been widely studied for its potential use in scientific research. It has a unique mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. There are several future directions for the study of 1-(2,5-dimethoxybenzyl)-4-[(1-methyl-1H-pyrrol-2-yl)methyl]piperazine, including the development of new drugs, the study of its long-term effects, and further research into its mechanism of action.

Synthesis Methods

1-(2,5-dimethoxybenzyl)-4-[(1-methyl-1H-pyrrol-2-yl)methyl]piperazine is synthesized through the reaction of 1-(2,5-dimethoxybenzyl)piperazine with 1-methyl-1H-pyrrole-2-carboxaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified through a series of chromatography techniques to obtain pure 1-(2,5-dimethoxybenzyl)-4-[(1-methyl-1H-pyrrol-2-yl)methyl]piperazine.

Scientific Research Applications

1-(2,5-dimethoxybenzyl)-4-[(1-methyl-1H-pyrrol-2-yl)methyl]piperazine has been used in various scientific research studies, including pharmacological and toxicological studies. It has been shown to have a high affinity for the dopamine transporter, which makes it a potential candidate for the development of new drugs for the treatment of neurological disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD).